Cas no 862244-54-0 (5-tert-butyl-3-(4-chlorophenyl)-N-3-(1H-imidazol-1-yl)propyl-2-methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 5-tert-butyl-3-(4-chlorophenyl)-N-3-(1H-imidazol-1-yl)propyl-2-methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 862244-54-0
• MF: C₂₃H₂₇ClN₆
• MW: 422.953683137894
• CID: 5421683
• Update Time: 2025-10-29

5-tert-butyl-3-(4-chlorophenyl)-N-3-(1H-imidazol-1-yl)propyl-2-methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-3-(4-chlorophenyl)-N-(3-imidazol-1-ylpropyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine
• 5-tert-butyl-3-(4-chlorophenyl)-N-3-(1H-imidazol-1-yl)propyl-2-methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C23H27ClN6/c1-16-21(17-6-8-18(24)9-7-17)22-27-19(23(2,3)4)14-20(30(22)28-16)26-10-5-12-29-13-11-25-15-29/h6-9,11,13-15,26H,5,10,12H2,1-4H3
• InChI Key： JGBQVDSUMJYZPS-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C(C)=NN1C(NCCCN1C=NC=C1)=CC(C(C)(C)C)=N2

Additional information on 5-tert-butyl-3-(4-chlorophenyl)-N-3-(1H-imidazol-1-yl)propyl-2-methylpyrazolo1,5-apyrimidin-7-amine

Research Brief on 5-tert-butyl-3-(4-chlorophenyl)-N-3-(1H-imidazol-1-yl)propyl-2-methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 862244-54-0)

The compound 5-tert-butyl-3-(4-chlorophenyl)-N-3-(1H-imidazol-1-yl)propyl-2-methylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 862244-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolopyrimidine derivative is being investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and anti-inflammatory activity. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of interest is the compound's role as a selective kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Preliminary data suggest that 862244-54-0 exhibits high selectivity for specific kinase targets, which could minimize off-target effects and enhance therapeutic efficacy. Structural analyses reveal that the tert-butyl and chlorophenyl moieties contribute to its binding affinity, while the imidazole-propyl chain enhances solubility and bioavailability.

In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the compound's anti-inflammatory properties in vitro and in vivo. The results demonstrated significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. Furthermore, in a murine model of rheumatoid arthritis, treatment with 862244-54-0 led to a marked reduction in joint inflammation and tissue damage. These findings highlight its potential as a novel therapeutic agent for autoimmune and inflammatory diseases.

Another study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's pharmacokinetic profile. The researchers reported favorable oral bioavailability and metabolic stability, with a half-life conducive to once-daily dosing. However, challenges such as plasma protein binding and potential drug-drug interactions were noted, warranting further optimization in subsequent drug development phases.

Despite these promising results, several questions remain unanswered. For instance, the long-term safety profile of 862244-54-0 has yet to be fully characterized, and its efficacy in human clinical trials remains to be validated. Additionally, researchers are investigating the potential for resistance development, particularly in the context of chronic use. Future studies will need to address these gaps to advance the compound toward clinical application.

In summary, 5-tert-butyl-3-(4-chlorophenyl)-N-3-(1H-imidazol-1-yl)propyl-2-methylpyrazolo[1,5-a]pyrimidin-7-amine represents a promising candidate for further development in the treatment of kinase-driven and inflammatory diseases. Its unique structural features and selective activity make it a valuable tool for both therapeutic and mechanistic studies. Continued research will be essential to fully realize its potential and overcome existing challenges.